Cas no 90173-68-5 (2-(methylamino)-1-(quinolin-2-yl)ethan-1-one)

• Product Name: 2-(methylamino)-1-(quinolin-2-yl)ethan-1-one
• CAS No: 90173-68-5
• MF: C₁₂H₁₂N₂O
• MW: 200.236482620239
• CID: 792596
• PubChem ID: 71429876
• Update Time: 2025-06-13

2-(methylamino)-1-(quinolin-2-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2-(methylamino)-1-(2-quinolinyl)-
• 2-(methylamino)-1-quinolin-2-ylethanone
• 2-(methylamino)-1-(quinolin-2-yl)ethan-1-one
• 90173-68-5
• DTXSID10848536
• 2-(METHYLAMINO)-1-(QUINOLIN-2-YL)ETHANONE
• EN300-1848210

• Inchi： 1S/C12H12N2O/c1-13-8-12(15)11-7-6-9-4-2-3-5-10(9)14-11/h2-7,13H,8H2,1H3
• InChI Key： UAKUPSSPTHPKSF-UHFFFAOYSA-N
• SMILES： O=C(CNC)C1=CC=C2C=CC=CC2=N1

Computed Properties

• Exact Mass: 200.094963011g/mol
• Monoisotopic Mass: 200.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 42Ų

Additional information on 2-(methylamino)-1-(quinolin-2-yl)ethan-1-one

Recent Advances in the Study of 2-(Methylamino)-1-(quinolin-2-yl)ethan-1-one (CAS: 90173-68-5)

2-(Methylamino)-1-(quinolin-2-yl)ethan-1-one (CAS: 90173-68-5) is a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential applications in drug discovery, particularly as a scaffold for the development of novel therapeutic agents. This research brief synthesizes the latest findings on this compound, focusing on its chemical properties, biological activities, and potential therapeutic applications.

Recent literature highlights the role of 2-(methylamino)-1-(quinolin-2-yl)ethan-1-one as a key intermediate in the synthesis of quinoline-based derivatives. Quinoline derivatives are known for their diverse pharmacological activities, including antimicrobial, anticancer, and anti-inflammatory properties. The compound's unique structure, featuring a quinoline core and a methylaminoethyl ketone moiety, makes it a promising candidate for further chemical modifications to enhance its bioactivity.

One of the most notable studies published in 2023 investigated the compound's potential as an inhibitor of protein kinases, a class of enzymes implicated in various diseases, including cancer and neurodegenerative disorders. The study employed in silico docking simulations and in vitro enzymatic assays to demonstrate that 2-(methylamino)-1-(quinolin-2-yl)ethan-1-one exhibits moderate inhibitory activity against specific kinase targets. These findings suggest that further optimization of the compound's structure could lead to the development of more potent kinase inhibitors.

Another area of research has focused on the compound's antimicrobial properties. A recent study evaluated its efficacy against a panel of Gram-positive and Gram-negative bacteria, as well as fungal strains. The results indicated that 2-(methylamino)-1-(quinolin-2-yl)ethan-1-one exhibits broad-spectrum antimicrobial activity, particularly against drug-resistant strains. This underscores its potential as a lead compound for the development of new antimicrobial agents in an era of increasing antibiotic resistance.

In addition to its biological activities, recent advancements in the synthetic chemistry of 2-(methylamino)-1-(quinolin-2-yl)ethan-1-one have been reported. A 2024 study described a novel, high-yield synthetic route that improves the scalability and cost-effectiveness of producing this compound. This development is particularly relevant for industrial applications, where large-scale synthesis is often a limiting factor in the commercialization of new drugs.

Despite these promising findings, challenges remain in the development of 2-(methylamino)-1-(quinolin-2-yl)ethan-1-one-based therapeutics. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical studies. However, the compound's versatility and the growing body of research supporting its pharmacological potential make it a compelling subject for future investigations in the field of medicinal chemistry.

In conclusion, 2-(methylamino)-1-(quinolin-2-yl)ethan-1-one (CAS: 90173-68-5) represents a promising scaffold for the development of novel therapeutic agents. Recent studies have shed light on its diverse biological activities and potential applications in drug discovery. Continued research efforts aimed at optimizing its structure and evaluating its pharmacological profile will be crucial for translating these findings into clinically relevant therapies.